Cas no 286470-90-4 (1-(cyclohex-3-en-1-yl)cyclopropan-1-ol)

• Product Name: 1-(cyclohex-3-en-1-yl)cyclopropan-1-ol
• CAS No: 286470-90-4
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 5847065
• PubChem ID: 11240517
• Update Time: 2025-06-13

1-(cyclohex-3-en-1-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-en-1-yl)cyclopropan-1-ol
• EN300-1841325
• 286470-90-4
• 1-(3-Cyclohexenyl)cyclopropanol

• Inchi： 1S/C9H14O/c10-9(6-7-9)8-4-2-1-3-5-8/h1-2,8,10H,3-7H2
• InChI Key： BYHBPZOUFAVHBU-UHFFFAOYSA-N
• SMILES： OC1(C2CC=CCC2)CC1

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-(cyclohex-3-en-1-yl)cyclopropan-1-ol

Recent Advances in the Study of 1-(cyclohex-3-en-1-yl)cyclopropan-1-ol (CAS: 286470-90-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(cyclohex-3-en-1-yl)cyclopropan-1-ol (CAS: 286470-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1-(cyclohex-3-en-1-yl)cyclopropan-1-ol, which serves as a key intermediate in the synthesis of complex bioactive molecules. Researchers have developed novel catalytic methods for its efficient production, including asymmetric hydrogenation and ring-closing metathesis, which offer high yields and enantioselectivity. These advancements have paved the way for its broader use in medicinal chemistry.

In terms of biological activity, preliminary investigations suggest that 1-(cyclohex-3-en-1-yl)cyclopropan-1-ol exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a modulator of the NLRP3 inflammasome, a key player in inflammatory diseases such as Alzheimer's and rheumatoid arthritis.

Furthermore, the compound's unique cyclopropane and cyclohexene moieties contribute to its stability and bioavailability, making it an attractive candidate for drug design. Computational modeling and in vitro assays have revealed its favorable pharmacokinetic properties, including moderate lipophilicity and metabolic stability, which are critical for oral drug development.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Ongoing research is focused on structural modifications to enhance its selectivity and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(cyclohex-3-en-1-yl)cyclopropan-1-ol (CAS: 286470-90-4) represents a compelling area of research with significant potential for therapeutic innovation. Continued exploration of its synthetic pathways, biological mechanisms, and drug-like properties will be essential for unlocking its full potential in the pharmaceutical industry.